molecular formula C17H15IN2O B1225781 10-Methoxy-2-methyl-7H-pyrido(4,3-c)carbazolium CAS No. 62099-82-5

10-Methoxy-2-methyl-7H-pyrido(4,3-c)carbazolium

Cat. No.: B1225781
CAS No.: 62099-82-5
M. Wt: 390.22 g/mol
InChI Key: VHZZVMHWADQDDI-UHFFFAOYSA-M
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Description

10-Methoxy-2-methyl-7H-pyrido(4,3-c)carbazolium, also known as this compound, is a useful research compound. Its molecular formula is C17H15IN2O and its molecular weight is 390.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

62099-82-5

Molecular Formula

C17H15IN2O

Molecular Weight

390.22 g/mol

IUPAC Name

10-methoxy-2-methyl-11aH-pyrido[4,3-c]carbazol-2-ium;iodide

InChI

InChI=1S/C17H15N2O.HI/c1-19-8-7-11-3-5-16-17(14(11)10-19)13-9-12(20-2)4-6-15(13)18-16;/h3-10,13H,1-2H3;1H/q+1;/p-1

InChI Key

VHZZVMHWADQDDI-UHFFFAOYSA-M

SMILES

C[N+]1=CC2=C(C=CC3=C2C4C=C(C=CC4=N3)OC)C=C1.[I-]

Canonical SMILES

C[N+]1=CC2=C(C=CC3=C2C4C=C(C=CC4=N3)OC)C=C1.[I-]

Related CAS

72250-43-2 (acetate)

Synonyms

10-methoxy-2-methyl-7H-pyrido(4,3-c)carbazolium
10-methoxy-2-methyl-7H-pyrido(4,3-c)carbazolium acetate
MMPC

Origin of Product

United States

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